Cas no 2228046-16-8 (tert-butyl 2-(1R)-1-aminoethylpiperidine-1-carboxylate)

• Product Name: tert-butyl 2-(1R)-1-aminoethylpiperidine-1-carboxylate
• CAS No: 2228046-16-8
• MF: C₁₂H₂₄N₂O₂
• MW: 228.331163406372
• CID: 6241526
• PubChem ID: 165620195
• Update Time: 2025-10-29

tert-butyl 2-(1R)-1-aminoethylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(1R)-1-aminoethylpiperidine-1-carboxylate
• tert-butyl 2-[(1R)-1-aminoethyl]piperidine-1-carboxylate
• EN300-1889362
• 2228046-16-8

• Inchi： 1S/C12H24N2O2/c1-9(13)10-7-5-6-8-14(10)11(15)16-12(2,3)4/h9-10H,5-8,13H2,1-4H3/t9-,10?/m1/s1
• InChI Key： UHURVYQOXPFTNJ-YHMJZVADSA-N
• SMILES： O(C(C)(C)C)C(N1CCCCC1[C@@H](C)N)=O

Computed Properties

• Exact Mass: 228.183778013g/mol
• Monoisotopic Mass: 228.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 55.6Ų

Additional information on tert-butyl 2-(1R)-1-aminoethylpiperidine-1-carboxylate

Introduction to Tert-butyl 2-(1R)-1-aminoethylpiperidine-1-carboxylate (CAS No: 2228046-16-8)

Tert-butyl 2-(1R)-1-aminoethylpiperidine-1-carboxylate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. With the CAS number 2228046-16-8, this compound represents a unique structural motif that combines a piperidine ring with functional groups designed to enhance its biological activity. The tert-butyl group and the (1R)-configured aminoethyl side chain contribute to its distinct chemical properties, making it a valuable intermediate in the synthesis of potential therapeutic agents.

The piperidine core is a common scaffold in drug discovery, known for its ability to mimic the binding pockets of various biological targets, including enzymes and receptors. The presence of the (1R)-1-aminoethyl side chain introduces chirality, which is often critical for the efficacy and selectivity of pharmacological compounds. This stereochemical feature ensures that the compound interacts specifically with biological systems, minimizing off-target effects and improving overall therapeutic outcomes.

In recent years, there has been growing interest in the development of novel piperidine derivatives for their potential applications in treating neurological disorders, infectious diseases, and other chronic conditions. The tert-butyl group enhances lipophilicity, facilitating better membrane penetration, while the aminoethyl side chain provides a site for further functionalization. These attributes make tert-butyl 2-(1R)-1-aminoethylpiperidine-1-carboxylate a versatile building block for drug designers seeking to develop next-generation therapeutics.

Recent studies have highlighted the importance of stereochemistry in drug design, particularly in cases where enantiomeric excess can significantly influence pharmacokinetic and pharmacodynamic properties. The (1R)-configuration of the aminoethyl side chain in this compound has been shown to improve binding affinity and metabolic stability, as demonstrated by computational modeling and experimental studies. Such findings underscore the value of chiral piperidine derivatives in modern medicinal chemistry.

The synthesis of tert-butyl 2-(1R)-1-aminoethylpiperidine-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, such as asymmetric catalysis and enantioselective hydrogenation, are often employed to construct the desired stereocenter efficiently. These techniques not only streamline the synthetic route but also ensure that the final product meets stringent quality standards for pharmaceutical applications.

One of the most compelling aspects of this compound is its potential as a precursor for more complex molecules. Researchers have explored its utility in generating derivatives with enhanced bioavailability or targeted action against specific disease pathways. For instance, modifications to the tert-butyl group or the aminoethyl side chain can yield analogs with improved solubility or selectivity for particular biological targets. Such flexibility makes tert-butyl 2-(1R)-1-aminoethylpiperidine-1-carboxylate an indispensable tool in medicinal chemistry.

The pharmaceutical industry has been increasingly leveraging computational chemistry tools to accelerate drug discovery processes. Molecular docking simulations have revealed that derivatives of this compound exhibit promising interactions with key targets involved in cancer metabolism and neurodegenerative diseases. These insights have guided experimental efforts toward optimizing lead compounds derived from tert-butyl 2-(1R)-1-aminoethylpiperidine-1-carboxylate, positioning it as a cornerstone in preclinical development pipelines.

Moreover, green chemistry principles have influenced modern synthetic approaches to tert-butyl 2-(1R)-1-aminoethylpiperidine-1-carboxylate, emphasizing sustainable practices that minimize waste and hazardous byproducts. Catalytic methods and solvent-free reactions have been explored to enhance environmental compatibility while maintaining high reaction efficiency. Such innovations align with global efforts to promote sustainable pharmaceutical manufacturing.

In conclusion, tert-butyl 2-(1R)-1-aminoethylpiperidine-1-carboxylate (CAS No: 2228046-16-8) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and versatile applications. Its role as a building block for novel therapeutics underscores its importance in ongoing research efforts aimed at addressing unmet medical needs. As scientific understanding continues to evolve, this compound is poised to play an even greater role in shaping future treatments across multiple therapeutic domains.